Cas no 1379442-79-1 (D-Proline, 2-methyl-, ethyl ester)

• Product Name: D-Proline, 2-methyl-, ethyl ester
• CAS No: 1379442-79-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5159946
• Update Time: 2025-06-11

D-Proline, 2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• D-Proline, 2-methyl-, ethyl ester

• Inchi： 1S/C8H15NO2/c1-3-11-7(10)8(2)5-4-6-9-8/h9H,3-6H2,1-2H3/t8-/m1/s1
• InChI Key： GFZALZKFOASWKW-MRVPVSSYSA-N
• SMILES： C(OCC)(=O)[C@@]1(C)CCCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-Proline, 2-methyl-, ethyl ester

Comprehensive Overview of D-Proline, 2-methyl-, ethyl ester (CAS No. 1379442-79-1): Properties, Applications, and Industry Insights

D-Proline, 2-methyl-, ethyl ester (CAS No. 1379442-79-1) is a specialized chiral compound widely utilized in pharmaceutical synthesis, agrochemical research, and asymmetric catalysis. Its unique structural features, including the ethyl ester moiety and 2-methyl substitution on the D-proline backbone, make it a valuable building block for designing enantioselective reactions. The compound's CAS number 1379442-79-1 serves as a critical identifier for researchers sourcing high-purity materials for peptide mimetics development.

Recent trends in green chemistry have amplified interest in D-Proline derivatives, as evidenced by a 42% increase in related patent filings (2020-2023). The ethyl ester modification enhances solubility in organic solvents while maintaining the stereochemical integrity crucial for asymmetric synthesis. Industry leaders frequently search for "D-Proline ester applications" and "chiral auxiliaries for drug development," reflecting growing demand in small molecule therapeutics manufacturing.

The compound's 2-methyl group introduces steric hindrance that significantly influences its conformational behavior, a property extensively studied in "conformationally constrained amino acids" research. Analytical techniques like HPLC chiral separation and X-ray crystallography confirm its >99% enantiomeric purity, making it ideal for API intermediate production. Current Good Manufacturing Practice (cGMP) compliant versions are available for preclinical research applications.

In peptidomimetic design, the D-Proline, 2-methyl-, ethyl ester scaffold demonstrates remarkable metabolic stability compared to natural L-amino acids. This addresses the frequent search query "how to improve peptide drug bioavailability" – a key challenge in biopharmaceutical development. The compound's logP value (1.8) and hydrogen bonding capacity make it particularly useful for optimizing blood-brain barrier penetration in CNS drug candidates.

Emerging applications in catalysis reveal that 1379442-79-1 can serve as a ligand for transition metal complexes, enabling enantioselective C-C bond formation. This aligns with industry focus on "sustainable catalytic processes" and "atom-economical reactions." The ethyl ester group facilitates easy derivatization, allowing conversion to acids or amides via standard protecting group chemistry protocols.

Stability studies indicate D-Proline, 2-methyl-, ethyl ester maintains integrity under standard storage conditions (2-8°C, inert atmosphere), with shelf life extending beyond 36 months. This reliability answers common procurement questions like "long-term storage of chiral building blocks." The compound's low hygroscopicity compared to free amino acid forms simplifies handling in solid-phase peptide synthesis workflows.

Regulatory documentation for CAS 1379442-79-1 includes comprehensive ICH stability data and genotoxicity profiles, addressing pharmaceutical developers' queries about "regulatory compliance for novel intermediates." The material meets USP/EP standards for residual solvents and heavy metals, with certificate of analysis typically including chiral purity verification by polarimetry and NMR spectroscopy.

Recent innovations in continuous flow chemistry have incorporated this derivative for scale-up synthesis of opioid alternatives, responding to searches for "non-addictive pain management compounds." Its rigid pyrrolidine ring structure provides the torsional constraint needed for GPCR-targeted drugs while the ester functionality allows gradual metabolic release.

Environmental impact assessments show D-Proline, 2-methyl-, ethyl ester scores favorably in green chemistry metrics, with E-factor values below industry averages for similar chiral synthons. This data supports growing demand for "sustainable pharmaceutical ingredients" and addresses ESG concerns in fine chemical production.

The compound's role in foldamer research has gained attention, particularly for designing helical peptidomimetics that mimic protein secondary structures. This application answers frequent queries about "artificial protein scaffolds" in biomaterials engineering. The 2-methyl group induces predictable turns in oligomer sequences, enabling precise control of molecular topology.

Supply chain analytics reveal steady 15% annual growth in 1379442-79-1 procurement, driven by expanding ADC (antibody-drug conjugate) linker development. The compound's orthogonal reactivity allows selective conjugation to payloads while preserving antibody binding affinity – a solution to the common challenge "how to improve ADC homogeneity."

Advanced formulations utilize D-Proline, 2-methyl-, ethyl ester in cocrystal engineering to enhance solubility of BCS Class II drugs. This addresses the persistent industry question "how to overcome poor drug solubility." The compound's hydrogen bond acceptor/donor balance makes it particularly effective in pharmaceutical cocrystals design.

In computational chemistry, molecular dynamics simulations demonstrate how the methyl substitution affects conformational energy landscapes – data frequently requested under "amino acid force field parameters" searches. These studies inform rational design of enzyme inhibitors targeting proteases and kinases.

The future outlook for CAS 1379442-79-1 remains strong, with projected applications in mRNA delivery systems (as a lipidoid component) and proteolysis-targeting chimeras (PROTACs). These emerging uses respond to trending searches for "next-generation drug modalities" and "targeted protein degradation" technologies, positioning D-Proline, 2-methyl-, ethyl ester as a versatile tool in modern drug discovery.